1-benzyl-N-(4-bromo-2-fluorophenyl)-6-oxopyridine-3-carboxamide

• IUPAC Name: 1-benzyl-N-(4-bromo-2-fluorophenyl)-6-oxopyridine-3-carboxamide
• InChI: InChI=1S/C19H14BrFN2O2/c20-15-7-8-17(16(21)10-15)22-19(25)14-6-9-18(24)23(12-14)11-13-4-2-1-3-5-13/h1-10,12H,11H2,(H,22,25)
• InChI Key: VSQZFTDOJBWGGO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C=C(C=CC2=O)C(=O)NC3=C(C=C(C=C3)Br)F
• Molecular Formula: C19H14BrFN2O2
• Molecular Weight: 401.2 g/mol

Description

1-benzyl-N-(4-bromo-2-fluorophenyl)-6-oxopyridine-3-carboxamide, also known as GSK-3 inhibitor, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of pyridine derivatives and has been shown to possess potent inhibitory activity against glycogen synthase kinase-3 (GSK-3). GSK-3 is a serine/threonine protein kinase that plays a key role in many cellular processes, including glycogen metabolism, protein synthesis, cell proliferation, and apoptosis.

Scientific Research Applications

Synthesis and Antimicrobial Activity

The compound 1-benzyl-N-(4-bromo-2-fluorophenyl)-6-oxopyridine-3-carboxamide, due to its structure involving aryl carboxamides, is part of a broader category of compounds known for their utility in the synthesis of biologically active molecules. Aryl carboxamides, similar to the structure of the subject compound, are instrumental in creating fluorinated versions of naphthoic acids, which, although less common than their benzoic acid counterparts, have significant potential in various biological activities. For instance, the synthesis of mono- and difluoronaphthoic acids has been explored for their potential use in medicinal chemistry, highlighting the importance of such structural units in developing new therapeutic agents (Tagat et al., 2002).

Novel Antimicrobial Agents

Further research into similar structural motifs has led to the development of thiourea derivatives with notable anti-pathogenic activity, particularly against biofilm-forming bacterial strains such as Pseudomonas aeruginosa and Staphylococcus aureus. These findings underscore the potential of aryl carboxamide-based compounds in addressing critical needs in antimicrobial therapy, suggesting a promising avenue for the development of novel antimicrobial agents with enhanced efficacy against resistant bacterial biofilms (Limban et al., 2011).

Polymer Synthesis and Properties

Moreover, the chemical backbone represented by 1-benzyl-N-(4-bromo-2-fluorophenyl)-6-oxopyridine-3-carboxamide is structurally conducive to the synthesis of polyamides and polyimides, demonstrating significant utility in material science. Research has shown that similar compounds can be used to create polymers with exceptional thermal stability and solubility, beneficial for high-performance materials applications. These polymers, characterized by their ether linkages and ortho-phenylene units, showcase the versatility of aryl carboxamide derivatives in synthesizing materials with desirable physical and chemical properties (Hsiao et al., 2000).